N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride

• IUPAC Name: N-[(5-bromo-2-ethoxyphenyl)methyl]-1-phenylmethanamine;hydrochloride
• InChI: InChI=1S/C16H18BrNO.ClH/c1-2-19-16-9-8-15(17)10-14(16)12-18-11-13-6-4-3-5-7-13;/h3-10,18H,2,11-12H2,1H3;1H
• InChI Key: NNADNHGBOLXNMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)CNCC2=CC=CC=C2.Cl
• Molecular Formula: C16H19BrClNO
• Molecular Weight: 356.7 g/mol

Description

N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride, also known as BEMER, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BEMER is a selective serotonin reuptake inhibitor (SSRI) and has been shown to have antidepressant and anxiolytic effects in animal models.

Mechanism of Action

N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride works by inhibiting the reuptake of serotonin, which increases the levels of serotonin in the brain. Serotonin is a neurotransmitter that regulates mood, anxiety, and pain perception. By increasing the levels of serotonin, N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has been shown to have antidepressant, anxiolytic, and analgesic effects.
Biochemical and Physiological Effects
N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has been shown to increase the levels of serotonin in the brain, which leads to its antidepressant, anxiolytic, and analgesic effects. It has also been shown to increase the levels of dopamine and norepinephrine, which are neurotransmitters that play a role in mood regulation. N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has been shown to have minimal side effects and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has several advantages for lab experiments, including its high purity and stability. It is also easy to administer and has minimal side effects. However, N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has limitations in terms of its solubility and bioavailability, which can affect its efficacy in animal models.

Future Directions

There are several future directions for the study of N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride. One direction is to study its efficacy in human clinical trials for the treatment of depression, anxiety, and neuropathic pain. Another direction is to study its potential as a treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to optimize the synthesis method of N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride to increase its yield and purity.

Scientific Research Applications

N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has been extensively studied in animal models for its antidepressant and anxiolytic effects. It has been shown to increase the levels of serotonin in the brain, which is a neurotransmitter that regulates mood and anxiety. N-benzyl-1-(5-bromo-2-ethoxyphenyl)methanamine hydrochloride has also been studied for its potential to treat neuropathic pain, as it has been shown to have analgesic effects in animal models.